Cas no 941941-45-3 (4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide)

• Product Name: 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide
• CAS No: 941941-45-3
• MF: C₁₈H₂₁FN₆OS
• MW: 388.462344884872
• CID: 6382421
• PubChem ID: 16900817
• Update Time: 2025-05-20

4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide
• Benzamide, 4-fluoro-N-[2-[6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
• SR-01000912097-1
• 4-fluoro-N-{2-[6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
• SR-01000912097
• 4-fluoro-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide
• 4-fluoro-N-[2-[6-methylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• F2337-0052
• 941941-45-3
• AKOS024641606

• Inchi： 1S/C18H21FN6OS/c1-3-8-20-15-14-11-22-25(16(14)24-18(23-15)27-2)10-9-21-17(26)12-4-6-13(19)7-5-12/h4-7,11H,3,8-10H2,1-2H3,(H,21,26)(H,20,23,24)
• InChI Key： XKXKXVMFYJVOEI-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NCCC)N=C(SC)N=2)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 388.14815865g/mol
• Monoisotopic Mass: 388.14815865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 13.88±0.46(Predicted)

Additional information on 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide

Comprehensive Guide to 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl}benzamide (CAS No. 941941-45-3)

4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl}benzamide (CAS No. 941941-45-3) is a specialized organic compound with significant potential in pharmaceutical research and development. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse biological activities. The presence of a fluoro substituent and a methylsulfanyl group enhances its chemical reactivity and potential therapeutic applications.

The molecular structure of 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl}benzamide features a benzamide moiety linked to a pyrazolo[3,4-d]pyrimidine core. This unique arrangement is of particular interest to researchers exploring kinase inhibitors and signal transduction modulators. Recent studies highlight its relevance in targeting specific enzymes involved in cellular pathways, making it a promising candidate for drug discovery.

One of the key advantages of CAS No. 941941-45-3 is its potential application in oncology research. The compound's ability to interact with protein kinases has drawn attention in the context of cancer therapy. Researchers are investigating its efficacy in inhibiting tumor growth and metastasis, aligning with the growing demand for novel anticancer agents. This aligns with current trends in personalized medicine and targeted therapies.

In addition to its pharmaceutical applications, 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl}benzamide is also studied for its chemical properties and synthetic pathways. The compound's stability under various conditions and its solubility profile make it a valuable subject for medicinal chemistry studies. Synthetic chemists are exploring optimized routes for its production to ensure high yield and purity, which are critical for research and development.

The market for pyrazolo[3,4-d]pyrimidine derivatives is expanding, driven by the increasing focus on drug discovery and biopharmaceutical innovation. As a result, CAS No. 941941-45-3 has garnered interest from academic institutions, pharmaceutical companies, and contract research organizations. Its potential as a lead compound in drug development underscores its importance in modern chemistry and pharmacology.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl}benzamide is crucial. The compound's fluoro and methylsulfanyl groups play a pivotal role in its binding affinity and selectivity. Recent computational studies and molecular docking experiments have provided insights into its interaction with biological targets, further validating its therapeutic potential.

In conclusion, 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl}benzamide (CAS No. 941941-45-3) represents a fascinating area of research in medicinal chemistry and drug development. Its unique structural features and biological activities make it a compound of significant interest. As the scientific community continues to explore its applications, this compound is poised to contribute to advancements in targeted therapies and pharmaceutical innovation.